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Compound of Interest

Compound Name: Butylbenzene

Cat. No.: B1677000

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the health and safety
considerations essential for the responsible handling of butylbenzene in a laboratory setting.
By consolidating critical data on its physicochemical properties, flammability, toxicity, and
reactivity, this document serves as a vital resource for minimizing risks and ensuring a safe
working environment. Detailed experimental protocols are outlined to provide a foundational
understanding of the methodologies used to derive these safety data.

Section 1: Physicochemical and Flammability Data

Understanding the fundamental properties of butylbenzene is the first step in a thorough risk
assessment. The following tables summarize key quantitative data for n-butylbenzene, the
most common isomer.

Table 1: Physical and Chemical Properties of n-Butylbenzene
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Property Value Source(s)
Chemical Formula CioH14

Molecular Weight 134.22 g/mol

Appearance Colorless liquid

Odor Aromatic, gasoline-like [1]

Boiling Point 183 °C (361.4 °F)

Melting Point -88 °C (-126.4 °F)

Density 0.86 g/mL at 25 °C

Vapor Pressure

1.03 mmHg at 23 °C

Vapor Density

>1 (vs. air)

Solubility in Water

Insoluble

Solubility in Organic Solvents

Miscible with alcohol, ether,

benzene

log Kow (Octanol-Water

Partition Coefficient)

4.38

Table 2: Flammability Characteristics of n-Butylbenzene
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Property

Value

Source(s)

Classification

Flammable Liquid, Category 3

Flash Point

59 °C (138.2 °F) - Closed Cup

94 °C (201.2 °F)

Autoignition Temperature

410 °C (770 °F)

Lower Explosion Limit (LEL)

0.8% by volume

Upper Explosion Limit (UEL)

5.8% by volume

Suitable Extinguishing Media

Dry chemical, carbon dioxide
(CO2), water spray, alcohol-

resistant foam.[4]

Unsuitable Extinguishing
Media

Straight streams of water.

Hazardous Combustion
Products

Carbon monoxide (CO),
Carbon dioxide (COz2)

Section 2: Toxicology and Health Hazards

Butylbenzene presents several health hazards that necessitate careful handling and the use

of appropriate personal protective equipment. It is classified as causing skin and serious eye

irritation.[2] Inhalation or contact may irritate or burn the skin and eyes, and vapors can cause

dizziness or suffocation.[2]

Table 3: Acute Toxicity Data for Butylbenzene Isomers

Isomer Route Species Value Source(s)
2 of 10 animals
n-Butylbenzene Oral Rat ] [5]
died at 4.3 g/kg
Intraperitoneal Mouse LDso: 1.995 g/kg [5]
sec-
Oral Rat LDso: 2240 puL/kg  [6]

Butylbenzene
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Note: Specific modern LDso and LCso data for n-butylbenzene are not readily available in the
reviewed literature. The provided data offers an indication of its acute toxicity.

A two-generation reproductive toxicity study in rats indicated that n-butylbenzene at doses of
30 mg/kg/day and above increased liver weights, and at 100 and 300 mg/kg/day;, it increased
kidney weights and caused histopathological changes in the liver and kidney.[7]

Section 3: Experimental Protocols

The data presented in this guide are derived from standardized experimental protocols.
Understanding these methodologies is crucial for a technical audience to appreciate the
context and limitations of the safety information.

Determination of Flash Point

The flash point of a flammable liquid is determined using either a closed-cup or open-cup
method.

o Pensky-Martens Closed Cup Method (ASTM D93, ISO 2719): This is a common method for
determining the flash point of fuels and other combustible liquids.

o The sample is placed in a test cup and heated at a slow, constant rate with continuous
stirring.

o Alid covers the cup, and an ignition source is directed into the cup at regular temperature
intervals.

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapor above the sample to ignite.[8]

Acute Toxicity Testing

Acute toxicity is typically assessed through oral, dermal, and inhalation routes, following OECD
(Organisation for Economic Co-operation and Development) guidelines.

o Acute Oral Toxicity (OECD Guidelines 420, 423, 425): These methods are used to determine
the LDso (Lethal Dose, 50%) of a substance.[9]
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o The test substance is administered orally by gavage to fasted animals (usually rats) in a
stepwise procedure.[6]

o The animals are observed for a defined period (typically 14 days) for signs of toxicity and
mortality.[10]

o The LDso is the statistically estimated dose that is expected to be lethal to 50% of the
tested animals.[10]

o Acute Dermal Toxicity (OECD Guideline 402): This guideline assesses the toxic effects of a
substance applied to the skin.[2]

o The substance is applied to a shaved area of the skin of the test animal (often rabbits or
rats).[11]

o The treated area is covered with a porous gauze dressing for a 24-hour exposure period.
o Animals are observed for signs of toxicity and mortality over a 14-day period.

» Acute Inhalation Toxicity (OECD Guideline 403): This method evaluates the toxicity of an
inhaled substance.

o Test animals (usually rats) are exposed to the substance as a gas, vapor, or aerosol in an
inhalation chamber for a defined period (typically 4 hours).

o The animals are then observed for at least 14 days.

o The LCso (Lethal Concentration, 50%) is determined, which is the concentration of the
chemical in the air that is expected to kill 50% of the test animals.

Protective Clothing Permeation Testing

The effectiveness of materials used for personal protective equipment against chemical
permeation is evaluated using standardized tests.

o ASTM F739 - Standard Test Method for Resistance of Protective Clothing Materials to
Permeation by Liquids and Gases:
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o A sample of the protective clothing material is placed in a test cell, separating a challenge
chemical from a collection medium.

o The outer surface of the material is exposed to the chemical.

o The collection medium on the other side is continuously monitored to detect the chemical
breaking through the material.

o The breakthrough time and the rate of permeation are measured.

Section 4: Safe Handling and Emergency
Procedures

Adherence to strict safety protocols is mandatory when working with butylbenzene. The
following workflows and guidelines are designed to minimize exposure and mitigate risks.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the last line of defense against chemical exposure.

Handiing Butylbenzene

L Personal Protective Equipment (PPE) for Butylbenzene

iratory Protection

EyelFace Protection Skin Protection Respi
Wear chemical safety goggles or a face shield. [5] Wear chemical-resistant gloves (e.g., Viton™, PVA) and protective clothing. [9, 13] Use in a well-venilated area or with a fume hood. If exposure limits are exceeded, use a full-face respirator with organic vapor cartridges. [2, 10]

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for Handling Butylbenzene.

Engineering Controls and Work Practices

» Ventilation: Always handle butylbenzene in a well-ventilated area. A chemical fume hood is
strongly recommended to minimize inhalation exposure.[10]
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e Ignition Sources: Butylbenzene is flammable. Keep it away from heat, sparks, open flames,
and other ignition sources. Use non-sparking tools and explosion-proof equipment.[10]

e Grounding: Ground and bond containers when transferring the material to prevent static
discharge.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.[4][10]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.

First Aid Procedures for Butylbenzene Exposure

> Ingestion
'kDo NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention. [4, 6]

Swallowed

Inhalation
Move person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention. [5, GD

Exposure Occurs

Skin

Skin Contact
Emmediately remove all contaminated clothing. Rinse skin with plenty of water. Wash with soap and water. Seek medical attention if irritation persists. [4, GD

Eye Contact
Rinse cautiously with water for at least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing. Seek medical attention. [4, SD

Click to download full resolution via product page

Caption: First Aid Workflow for Butylbenzene Exposure Incidents.

Spill and Leak Procedures
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In the event of a spill, a calm and methodical response is necessary to ensure safety.
Butylbenzene Spill Detected

(Evacuate non-essential personnel from the area. [7D

'

(Remove all sources of ignition. [7])

'

(Ensure adequate ventilation.)

'

(Contain the spill using inert absorbent material (e.g., sand, earth). [7D

'

(Collect absorbed material into a suitable, closed container for disposal. [7])

'

(Clean the spill area thoroughly)

'

(Dispose of waste as hazardous material in accordance with local regulations. [7])

Click to download full resolution via product page

Caption: Step-by-Step Spill Response Plan for Butylbenzene.
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Section 5: Stability and Reactivity

o Chemical Stability: Butylbenzene is stable under normal temperatures and pressures.[3]

e Incompatible Materials: It is incompatible with strong oxidizing agents (e.g., perchlorates,
peroxides, nitrates).[4] Vigorous reactions, potentially leading to explosions, can occur with
these substances.

e Hazardous Decomposition Products: When heated to decomposition, it may emit acrid and
irritating fumes.[1] Combustion produces carbon monoxide and carbon dioxide.[3]

e Hazardous Polymerization: Hazardous polymerization does not occur.[3]

Section 6: Disposal Considerations

All waste containing butylbenzene must be handled as hazardous waste.[4]

o Waste Collection: Collect all contaminated materials, including used gloves, absorbent
materials from spills, and empty containers, in a designated and clearly labeled hazardous
waste container.

o Disposal Method: Dispose of the waste through a licensed professional waste disposal
service in accordance with all applicable federal, state, and local regulations.[5] Do not allow
the chemical to enter drains or the environment.

By adhering to the guidelines and understanding the data presented in this technical guide,
researchers, scientists, and drug development professionals can significantly mitigate the risks
associated with handling butylbenzene, fostering a culture of safety and responsibility in the
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Risks: A Technical Guide to the Safe
Handling of Butylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677000#health-and-safety-considerations-for-
handling-butylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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